Cas no 1147401-84-0 (N-methyl-2-phenyl-N-{[4-(trifluoromethoxy)phenyl]methyl}ethene-1-sulfonamide)

• Product Name: N-methyl-2-phenyl-N-{[4-(trifluoromethoxy)phenyl]methyl}ethene-1-sulfonamide
• CAS No: 1147401-84-0
• MF: C₁₇H₁₆F₃NO₃S
• MW: 371.374053955078
• CID: 5683951
• PubChem ID: 35390578
• Update Time: 2025-10-21

N-methyl-2-phenyl-N-{[4-(trifluoromethoxy)phenyl]methyl}ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z286073646
• EN300-26579165
• N-methyl-2-phenyl-N-{[4-(trifluoromethoxy)phenyl]methyl}ethene-1-sulfonamide
• 1147401-84-0

• Inchi： 1S/C17H16F3NO3S/c1-21(25(22,23)12-11-14-5-3-2-4-6-14)13-15-7-9-16(10-8-15)24-17(18,19)20/h2-12H,13H2,1H3/b12-11+
• InChI Key： DCFRPDUVEUUDJW-VAWYXSNFSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(C)CC1C=CC(=CC=1)OC(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 371.08029903g/mol
• Monoisotopic Mass: 371.08029903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-methyl-2-phenyl-N-{[4-(trifluoromethoxy)phenyl]methyl}ethene-1-sulfonamide

Professional Introduction to N-methyl-2-phenyl-N-{[4-(trifluoromethoxy)phenyl]methyl}ethene-1-sulfonamide (CAS No. 1147401-84-0)

N-methyl-2-phenyl-N-{[4-(trifluoromethoxy)phenyl]methyl}ethene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1147401-84-0, represents a convergence of advanced chemical synthesis and biological activity. Its molecular structure, characterized by a sulfonamide moiety and a trifluoromethoxy substituent, positions it as a promising candidate for further exploration in drug discovery and development.

The molecular formula of this compound can be expressed as C₂₅H₂₂F₃N₂O₃S, reflecting its complex composition. The presence of multiple functional groups, including the sulfonamide group and the aromatic rings, contributes to its diverse chemical properties. These features make it an intriguing subject for researchers aiming to develop novel therapeutic agents with enhanced efficacy and selectivity.

In recent years, there has been a growing interest in the development of sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, making them valuable scaffolds for drug design. The specific substitution pattern in N-methyl-2-phenyl-N-{[4-(trifluoromethoxy)phenyl]methyl}ethene-1-sulfonamide, particularly the trifluoromethoxy group, is believed to modulate its pharmacokinetic and pharmacodynamic profiles. This group enhances lipophilicity while maintaining metabolic stability, which is crucial for optimizing drug delivery and bioavailability.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are employed to construct the desired molecular framework. The introduction of the N-methyl and 2-phenyl groups further refines the compound's structure, contributing to its unique chemical behavior. These synthetic strategies highlight the importance of interdisciplinary collaboration between organic chemists and medicinal biologists in developing innovative therapeutic agents.

The biological activity of N-methyl-2-phenyl-N-{[4-(trifluoromethoxy)phenyl]methyl}ethene-1-sulfonamide has been extensively studied in preclinical models. Research indicates that this compound exhibits potent inhibitory effects on various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its potential in modulating signaling pathways associated with cancer cell proliferation and inflammation. These findings underscore the compound's therapeutic potential and justify further investigation into its mechanisms of action.

In the context of drug discovery, computational modeling and high-throughput screening have played pivotal roles in evaluating the biological activity of N-methyl-2-phenyl-N-{[4-(trifluoromethoxy)phenyl]methyl}ethene-1-sulfonamide. These approaches enable researchers to predict binding affinities and interactions with biological targets, facilitating the identification of lead compounds for further optimization. The integration of computational methods with experimental validation has accelerated the drug discovery process significantly.

The pharmacokinetic properties of this compound are also under scrutiny to ensure optimal therapeutic efficacy. Studies have focused on its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. The presence of the trifluoromethoxy group influences its metabolic stability, while the sulfonamide moiety affects its solubility in water. Understanding these properties is essential for designing effective formulations that enhance drug delivery and minimize side effects.

The role of N-methyl-2-phenyl-N-{[4-(trifluoromethoxy)phenyl]methyl}ethene-1-sulfonamide in addressing unmet medical needs remains a focal point for researchers worldwide. Its unique structural features offer a rich foundation for developing next-generation therapeutics with improved pharmacological profiles. As research progresses, collaborations between academia and industry will be crucial in translating laboratory findings into clinical applications that benefit patients globally.

The future directions for this compound include exploring its potential in combination therapies with other drugs to enhance therapeutic outcomes. Additionally, investigating its role in precision medicine approaches could provide insights into personalized treatment strategies based on individual patient profiles. The evolving landscape of pharmaceutical research ensures that compounds like N-methyl-2-phenyl-N-{[4-(trifluoromethoxy)phenyl]methyl}ethene-1-sulfonamide will continue to play a vital role in advancing healthcare solutions.